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Compound of Interest

Compound Name: N-Nitrosodibutylamine-d18

Cat. No.: B12398071

For researchers, scientists, and professionals in drug development, the selection of high-purity
analytical standards is paramount for accurate and reliable experimental results. This guide
provides a comparative assessment of commercially available N-Nitrosodibutylamine-d18
(NDBA-d18) standards, focusing on their isotopic and chemical purity. NDBA-d18 serves as a
critical internal standard in the quantification of N-Nitrosodibutylamine, a potential mutagenic
impurity, in pharmaceutical products and environmental samples.

Comparison of Commercially Available N-
Nitrosodibutylamine-d18 Standards

The isotopic purity of a deuterated standard is a crucial parameter, as it directly impacts the
accuracy of quantification in mass spectrometry-based assays. While direct comparisons of
isotopic purity are often limited by the availability of public data, this guide summarizes the
available information on chemical purity from various suppliers. It is important to note that
chemical purity does not equate to isotopic purity, and researchers should request Certificates
of Analysis (CoA) for batch-specific isotopic enrichment data.
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Supplier Product Name  CAS Number Stated Purity Format
) N-Nitroso-di-n-
Cambridge ) ]
butylamine 98% Chemical )
Isotope 1219798-82-9 _ Solution
) (NDBA) (Dys, Purity[1]
Laboratories
98%)
N-
MedChemExpres ) ) ) o
Nitrosodibutylami  1219798-82-9 99.53%][2] Liquid
s
ne-d18
N-Nitroso-di-n-
LGC Standards ) 1219798-82-9 >95% (GC)[3] Neat
butylamine-d18
N-Nitroso-di-n- Not less than
Clearsynth , 1219798-82-9 Neat
butylamine-d18 95%][4]
_ N-Nitroso-Di-N- CoA available
Simson Pharma ) 1219798-82-9 Neat
Butylamine-D18 upon request[5]
Highly
N-Nitroso-di-n- characterized
Veeprho ) 1219798-82-9 Neat
butylamine-d18 reference
material[6]
Deutero N- Analytical
Nitrosodibutylami Material, not a ]
USP 1219798-82-9 Solution
ne (NDBA-d18) USP Reference
Solution Standard[7]

Experimental Protocol for the Assessment of
Isotopic Purity

The isotopic purity of NDBA-d18 can be determined using Gas Chromatography-Mass
Spectrometry (GC-MS). This method allows for the separation of the deuterated standard from
its non-deuterated analog and other impurities, followed by mass analysis to determine the
isotopic distribution.

Objective: To determine the isotopic purity of an N-Nitrosodibutylamine-d18 standard.
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Materials:

N-Nitrosodibutylamine-d18 standard

N-Nitrosodibutylamine (non-deuterated) reference standard

Dichloromethane (DCM), GC grade or equivalent

Methanol, GC grade or equivalent

GC-MS system with a suitable capillary column (e.g., VF-WAXMS, 30 m x 0.25 mm x 1 pym)
[2]

Procedure:
o Standard Preparation:

o Prepare a stock solution of the N-Nitrosodibutylamine-d18 standard in dichloromethane

at a concentration of approximately 1 mg/mL.

o Prepare a series of working standard solutions by diluting the stock solution with
dichloromethane to concentrations ranging from 1 ng/mL to 100 ng/mL.

o Prepare a standard solution of non-deuterated N-Nitrosodibutylamine in dichloromethane

at a concentration of 10 ng/mL.
e GC-MS Analysis:
o Injection: Inject 1 pL of each working standard solution into the GC-MS system.
o Gas Chromatography Conditions:
» |nlet Temperature: 250°C
» |njection Mode: Splitless

» Oven Temperature Program: Initial temperature of 40°C, hold for 2 minutes, then ramp
to 240°C at 10°C/min, and hold for 5 minutes.
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» Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

o Mass Spectrometry Conditions:

lonization Mode: Electron lonization (El) at 70 eV

lon Source Temperature: 230°C

Quadrupole Temperature: 150°C

Acquisition Mode: Selected lon Monitoring (SIM)

lons to Monitor:

» For N-Nitrosodibutylamine-d18: m/z (e.g., parent ion and characteristic fragments)

» For N-Nitrosodibutylamine (non-deuterated): m/z (e.g., parent ion and characteristic
fragments)

o Data Analysis:

o Integrate the peak areas for both the deuterated and non-deuterated forms of N-
Nitrosodibutylamine in the chromatograms of the NDBA-d18 standard solutions.

o Calculate the isotopic purity using the following formula:
» |sotopic Purity (%) = [Peak Area (d18) / (Peak Area (d18) + Peak Area (d0))] x 100

o The analysis of the non-deuterated standard is used to confirm the retention time and
fragmentation pattern of any potential unlabeled impurity in the deuterated standard.

Workflow for Isotopic Purity Assessment

The following diagram illustrates the experimental workflow for assessing the isotopic purity of
an N-Nitrosodibutylamine-d18 standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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methylene chloride-D2 - Cambridge Isotope Laboratories, DLM-11196-1.2 [isotope.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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